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Compound of Interest

Compound Name: 3-Chloro-2-(2-furylmethoxy)aniline
CAS No.: 937605-81-7
Cat. No.: B3169577
Get Quote
. J

The physicochemical properties of chloroaniline derivatives are critical determinants of their
biological activity and "drug-likeness." The presence of the chloro group and the heterocyclic
ether side chain in our representative molecule, 3-chloro-4-(pyridin-2-ylmethoxy)aniline, imparts
a unique combination of properties that are summarized in the table below.

Property Value Source
CAS Number 524955-09-7 [31[41[5]
Molecular Formula C12H11CIN20 [5]
Molecular Weight 234.68 g/mol [5]
Physical Form Solid [31[5]
Melting Point 93 °C [5]
Purity >98% [5]
InChi Key XCAPJQSICQSUJP- -
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Synthesis of 3-chloro-4-(pyridin-2-
ylmethoxy)aniline: A Step-by-Step Protocol with
Mechanistic Insights

The synthesis of 3-chloro-4-(pyridin-2-ylmethoxy)aniline is a multi-step process that involves
the reduction of a nitro group to an amine. A common and effective method utilizes zinc powder
in the presence of a proton source, such as ammonium chloride.[3]

Experimental Protocol

Reaction: Reduction of 2-((2-chloro-4-nitrophenoxy)methyl)pyridine to 3-chloro-4-(pyridin-2-
ylmethoxy)aniline.

Materials:

2-((2-chloro-4-nitrophenoxy)methyl)pyridine (1.0 eq)

Zinc powder (5.9 eq)

Ammonium chloride (3.0 eq)

Ethanol

Water

Ethyl acetate

Saturated brine solution

Procedure:

e To a round-bottom flask, add 2-((2-chloro-4-nitrophenoxy)methyl)pyridine (e.g., 3.9 g, 15
mmol), zinc powder (e.g., 5.8 g, 88 mmol), and ammonium chloride (e.g., 2.4 g, 44 mmol).[3]

e Add a mixture of ethanol and water (e.g., 60 mL of ethanol and 10 mL of H20).[3]
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« Stir the mixture at 60°C overnight. The progress of the reaction can be monitored by thin-
layer chromatography (TLC).

» Upon completion, pour the reaction mixture into water (e.g., 200 mL).
o Extract the aqueous mixture with ethyl acetate.

o Separate the organic phase, wash with saturated brine, and dry over anhydrous sodium
sulfate.

o Remove the solvent under reduced pressure to yield the desired product, 3-chloro-4-(pyridin-
2-ylmethoxy)aniline.[3]

Synthetic Workflow Diagram
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Caption: Workflow for the synthesis of 3-chloro-4-(pyridin-2-ylmethoxy)aniline.

Applications in Drug Discovery: A Gateway to
Kinase Inhibitors

Chloroaniline derivatives, such as 3-chloro-4-(pyridin-2-ylmethoxy)aniline, are valuable
intermediates in the synthesis of targeted therapeutics, particularly kinase inhibitors. The
aniline nitrogen serves as a key attachment point for building more complex molecules that can
interact with the ATP-binding pocket of kinases.
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For instance, 3-chloro-4-(pyridin-2-ylmethoxy)aniline has been utilized in the preparation of
disubstituted (arylamino)quinolinecarbonitriles, which act as orally active, irreversible inhibitors
of human epidermal growth factor receptor-2 (HER2) kinase.[3] Overexpression of HER2 is a
key driver in certain types of breast cancer.

Conceptual Signaling Pathway: Inhibition of HER2

The diagram below illustrates the conceptual mechanism of action for a drug candidate derived
from our representative chloroaniline. By irreversibly binding to the HER2 kinase domain, the
inhibitor blocks downstream signaling pathways, such as the PI3K/Akt and MAPK pathways,
which are crucial for cell proliferation and survival.
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Caption: Conceptual signaling pathway of HER2 and its inhibition.

Analytical Methods for Chloroaniline Derivatives

The accurate detection and quantification of chloroaniline derivatives are essential for reaction
monitoring, quality control, and metabolic studies. Gas chromatography (GC) and liquid
chromatography (LC), often coupled with mass spectrometry (MS), are powerful techniques for
this purpose.[6][7]
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Safety and Handling of Chloroaniline Derivatives

Chloroaniline derivatives, like many aromatic amines, should be handled with care due to their

potential toxicity. The following are general safety precautions based on data for related

compounds.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[10][11]

e Handling: Use only in a well-ventilated area or under a chemical fume hood.[12] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[13] Wash hands thoroughly after

handling.[10]
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» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][12]
Some derivatives may be light or air-sensitive and require storage under an inert
atmosphere.[12]

o First Aid:

[e]

In case of skin contact: Wash off immediately with plenty of soap and water.[11]

o

In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes.[11]

[¢]

If inhaled: Remove to fresh air.[11]

[¢]

If swallowed: Rinse mouth and seek medical attention.[10][11]

Always consult the specific Safety Data Sheet (SDS) for the particular compound being used.

Conclusion

The chloroaniline scaffold, exemplified here by 3-chloro-4-(pyridin-2-ylmethoxy)aniline,
represents a versatile and valuable platform in modern drug discovery. A thorough
understanding of its synthesis, physicochemical properties, and biological applications is
crucial for medicinal chemists aiming to develop novel therapeutics. The methodologies and
insights provided in this guide are intended to serve as a practical resource for researchers in
this exciting and impactful field.

References
e Synquest Labs. (n.d.). 3-Chloro-2-fluoroaniline Safety Data Sheet.

e TCI Chemicals. (2024, November 16). SAFETY DATA SHEET: 3-Chloro-2-fluoroaniline.

e Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.

e Thermo Fisher Scientific. (2025, September 14). SAFETY DATA SHEET: 3-Chloro-2-methyl
aniline.

e (n.d.). SAFETY DATA SHEET: 3-Chloro-2-methylaniline.

e ChemScene. (n.d.). 946682-31-1 | 3-Chloro-2-(2-fluorophenoxy)aniline.

e Dorgerloh, U., et al. (2021, October 18). Comparison of gas- and liquid chromatography-
mass spectrometry for trace analysis of anilines in groundwater.

e Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review. (n.d.). PMC.

e ChemicalBook. (2026, January 13). 3-Chloro-2-methylaniline | 87-60-5.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.tcichemicals.com/HK/en/sds/C1659_CN_EN.pdf
https://www.sigmaaldrich.com/sds/aldrich/23300
https://www.sigmaaldrich.com/sds/aldrich/23300
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18221~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:59:59~~3-Chloro-2-methylaniline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18221~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:59:59~~3-Chloro-2-methylaniline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18221~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:59:59~~3-Chloro-2-methylaniline~~
https://www.tcichemicals.com/HK/en/sds/C1659_CN_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18221~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:59:59~~3-Chloro-2-methylaniline~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3169577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Liu, H., et al. (2025, August 6). Efficient Preparation of ((3-Chloro-2- for In-Vivo Study.
ResearchGate.

e ChemicalBook. (2025, July 24). 3-chloro-4-(pyridin-2-ylmethoxy)aniline | 524955-09-7.

e BenchChem. (n.d.). A Comprehensive Technical Review of 3-(3-Chloro-5-fluorophenyl)aniline
Derivatives in Drug Discovery.

e BenchChem. (2025, December). Gas Chromatography Methods for Aniline Compound
Analysis: Application Notes and Protocols.

o EPA. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography.

e Matrix Fine Chemicals. (n.d.). 3-CHLORO-2-METHYLANILINE | CAS 87-60-5.

e Clearsynth. (n.d.). 3-Chloro-2-(trifluoromethyl)aniline | CAS No. 432-21-3.

e Sensitive determination of chloroanilines in water samples by hollow fiber-based liquid-phase
microextraction prior to capillary electrophoresis with amperometric detection. (2013, April
15). PubMed.

e BLDpharm. (n.d.). 524955-09-7|3-Chloro-4-(pyridin-2-ylmethoxy)aniline.

e PubChem. (n.d.). 3-chloro-2-(2-methoxyethoxy)aniline.

e Drug Hunter. (2024, September 16). Roles of the Chloro and Methoxy Groups in Drug
Discovery.

e Sigma-Aldrich. (n.d.). 3-Chloro-4-(2-pyridylmethoxy)aniline | 524955-09-7.

e (n.d.). 3-Chloro-2-fluoroaniline Manufacturer | CAS 2106-04-9.

e PrepChem.com. (n.d.). Preparation of 3-chloro-2-methylaniline.

e ChemicalBook. (n.d.). 3-chloro-4-(thiazol-2-ylmethoxy)aniline synthesis.

e Google Patents. (n.d.). CN102234236A - Synthetic method of 3-chloro-2-methylaniline.

e TCI Chemicals. (n.d.). 3-Chloro-4-(2-pyridylmethoxy)aniline | 524955-09-7.

e Cresset. (2024, January 10). Aniline replacement in drug-like compounds.

o A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-
diiodobenzamide, rafoxanide. (2023, May 12). PMC.

» Design, Synthesis, Characterization, Biological Evaluation and Docking Studies of
Mono/Dichloro Aniline Derivatives. (2025, April 23).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b3169577?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3169577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

. cresset-group.com [cresset-group.com]
. 3-chloro-4-(pyridin-2-yImethoxy)aniline | 524955-09-7 [chemicalbook.com]
. 524955-09-7|3-Chloro-4-(pyridin-2-ylmethoxy)aniline|BLD Pharm [bldpharm.com]

2
3
4
5. 3-Chloro-4-(2-pyridylmethoxy)aniline | 524955-09-7 [sigmaaldrich.com]
6. d-nb.info [d-nb.info]

7. pdf.benchchem.com [pdf.benchchem.com]

8. epa.gov [epa.gov]

9. Sensitive determination of chloroanilines in water samples by hollow fiber-based liquid-
phase microextraction prior to capillary electrophoresis with amperometric detection -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. tcichemicals.com [tcichemicals.com]

11. assets.thermofisher.com [assets.thermofisher.com]
12. sigmaaldrich.com [sigmaaldrich.com]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Physicochemical Properties and Characterization].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3169577/docs#physicochemical-properties-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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